molecular formula C20H24F3N5O2 B6451591 5,6-dimethyl-3-[2-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one CAS No. 2549005-03-8

5,6-dimethyl-3-[2-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one

Cat. No.: B6451591
CAS No.: 2549005-03-8
M. Wt: 423.4 g/mol
InChI Key: MHOHLDCCHFHQMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5,6-dimethyl-3-[2-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one is a heterocyclic molecule featuring a dihydropyrimidinone core fused with a piperidine ring and a trifluoromethyl-substituted pyridine moiety. Key structural attributes include:

  • Dihydropyrimidinone scaffold: Known for hydrogen-bonding capabilities and conformational rigidity, critical for binding to biological targets.
  • Piperidinyl group: Enhances solubility and modulates pharmacokinetic properties.
  • Trifluoromethylpyridine: Introduces electron-withdrawing effects, improving metabolic stability and lipophilicity .

Properties

IUPAC Name

5,6-dimethyl-3-[2-[3-[methyl-[3-(trifluoromethyl)pyridin-2-yl]amino]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24F3N5O2/c1-13-14(2)25-12-28(19(13)30)11-17(29)27-9-5-6-15(10-27)26(3)18-16(20(21,22)23)7-4-8-24-18/h4,7-8,12,15H,5-6,9-11H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHOHLDCCHFHQMX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CN(C1=O)CC(=O)N2CCCC(C2)N(C)C3=C(C=CC=N3)C(F)(F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24F3N5O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Compounds

Compound Name/ID Core Structure Key Substituents/Functional Groups Potential Implications
Target Compound 3,4-Dihydropyrimidin-4-one Piperidin-1-yl, methyl, trifluoromethylpyridin-2-yl High lipophilicity (CF₃), moderate solubility (piperidine), rigid scaffold
6-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-3-amine () Pyridine Dimethylaminopyrrolidinyl Enhanced solubility (polar amino group), flexibility (pyrrolidine vs. piperidine)
6-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde () Pyridine Hydroxymethylpyrrolidinyl, aldehyde Reactive aldehyde group (potential covalent binding), increased hydrophilicity
(6-(4-Fluoro-3-methylphenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)(4-(3-(trifluoromethyl)phenyl)piperidin-1-yl)methanone () Imidazopyridine Trifluoromethylphenyl, piperidinylmethanone Enhanced target affinity (fluorinated aromatic), ketone for H-bonding

Key Observations :

Substituent Effects: The trifluoromethyl group in the target compound enhances metabolic stability and membrane permeability relative to non-fluorinated analogs (e.g., hydroxymethyl or dimethylamino derivatives in ) . Piperidine vs. Pyrrolidine: Piperidine’s larger ring size may reduce steric hindrance compared to pyrrolidine-containing analogs, favoring interactions with deeper binding pockets.

Research Findings and Implications

  • QSAR/QSPR Insights: Van der Waals descriptors (e.g., molecular volume, polar surface area) for the target compound are expected to differ significantly from analogs due to its trifluoromethyl and dihydropyrimidinone groups, influencing solubility and diffusion rates . The methyl group at the 5,6-position of the dihydropyrimidinone core may sterically shield reactive sites, reducing off-target interactions compared to unmethylated analogs.
  • Synthetic Accessibility: The target compound’s complexity (e.g., multiple stereocenters, trifluoromethyl group) likely makes synthesis more challenging than simpler analogs like 6-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-3-amine .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.